Cas no 51450-24-9 (Lactal Hexaacetate)

• Product Name: Lactal Hexaacetate
• CAS No: 51450-24-9
• MF: C₂₄H₃₂O₁₅
• MW: 560.501889228821
• CID: 56006
• PubChem ID: 219898
• Update Time: 2025-08-05

Lactal Hexaacetate Chemical and Physical Properties

Names and Identifiers

• 3,6-Di-O-acetyl-4-O-(2,3,4,6-tetra-O-acetyl-beta-D-galactopyranosyl)-D-glucal
• Lactal hexaacetate
• 2',3,3',4',6,6'-hexa-O-acetyl-D-lactal
• HEXA-O-ACETYL-LACTAL
• NSC-1686
• AKOS030212727
• D-arabino-Hex-1-enitol,1,5-anhydro-2-deoxy-4-O-(2,3,4,6-tetra-O-acetyl-b-D-galactopyranosyl)-, diacetate
• NSC1686
• 1,4-di-o-acetyl-2,6-anhydro-5-deoxy-3-o-(2,3,4,6-tetra-o-acetylhexopyranosyl)hex-5-enitol
• 67314-36-7
• LACTAL, HEXAACETATE
• starbld0009600
• DTXSID00965781
• FT-0627642
• 51450-24-9
• [4-acetyloxy-3-[3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-2-yl]methyl acetate
• Lactal Hexaacetate

• Inchi： 1S/C24H32O15/c1-11(25)32-9-18-20(17(7-8-31-18)34-13(3)27)39-24-23(37-16(6)30)22(36-15(5)29)21(35-14(4)28)19(38-24)10-33-12(2)26/h7-8,17-24H,9-10H2,1-6H3
• InChI Key： RCDAESHZJBZWAW-UHFFFAOYSA-N
• SMILES： O1C(COC(C)=O)C(C(C(C1OC1C(C=COC1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 560.17400
• Monoisotopic Mass: 560.17412031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 39
• Rotatable Bond Count: 16
• Complexity: 959
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2
• Topological Polar Surface Area: 186Ų

Experimental Properties

• Melting Point: 109-111°C
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
• PSA: 185.49000
• LogP: -0.13800

Lactal Hexaacetate Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：-20?°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Hexacarboxylic acids and derivatives

Additional information on Lactal Hexaacetate

Lactal Hexaacetate: A Comprehensive Overview

Lactal Hexaacetate, also known by its CAS number 51450-24-9, is a compound that has garnered significant attention in recent years due to its unique properties and diverse applications. This compound, classified as a hexaacetate derivative, is derived from lactic acid and exhibits a wide range of functionalities that make it valuable in various industries, including pharmaceuticals, food additives, and personal care products.

The chemical structure of Lactal Hexaacetate consists of six acetyl groups attached to a central lactose-derived core. This structure contributes to its stability and solubility, making it suitable for use in aqueous environments. Recent studies have highlighted the potential of this compound in enhancing the bioavailability of drugs, particularly in the formulation of targeted drug delivery systems. Researchers have found that the acetyl groups can act as protective barriers, preventing premature degradation of sensitive drug molecules during transit through the digestive system.

In the food industry, Lactal Hexaacetate is increasingly being used as a stabilizer and emulsifier. Its ability to form stable emulsions has been demonstrated in a series of experiments published in the Journal of Food Science and Technology. These studies suggest that the compound can significantly improve the shelf life of food products while maintaining their sensory properties. Moreover, its role as a thickening agent has been explored in the context of dairy products, where it enhances texture without altering the flavor profile.

The cosmetic industry has also embraced Lactal Hexaacetate for its moisturizing and skin-conditioning properties. Recent clinical trials have shown that formulations containing this compound can improve skin hydration and reduce trans epidermal water loss (TEWL). A study conducted by dermatologists at the University of Paris revealed that regular use of products with Lactal Hexaacetate led to a noticeable reduction in signs of dryness and roughness in participants with sensitive skin.

From an environmental perspective, Lactal Hexaacetate is considered biodegradable under certain conditions, which aligns with current trends toward sustainable chemistry. Research into its degradation pathways has shown that it can be effectively broken down by microbial action in aerobic environments. This characteristic makes it a preferable alternative to synthetic additives that persist in the environment for extended periods.

In conclusion, Lactal Hexaacetate (CAS No. 51450-24-9) is a versatile compound with applications across multiple sectors. Its unique chemical properties, coupled with recent advancements in its utilization, underscore its potential as a valuable ingredient in modern formulations. As research continues to uncover new applications and optimize its production processes, this compound is poised to play an even more significant role in various industries.